Cas no 2138027-79-7 (2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138027-79-7
• MF: C₉H₈BrFN₄
• MW: 271.089023590088
• CID: 5772138
• PubChem ID: 165956300
• Update Time: 2025-06-07

2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138027-79-7
• 2-[(2-bromo-3-fluorophenyl)methyl]-2H-1,2,3-triazol-4-amine
• EN300-1113706
• 2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C9H8BrFN4/c10-9-6(2-1-3-7(9)11)5-15-13-4-8(12)14-15/h1-4H,5H2,(H2,12,14)
• InChI Key： XSXKFVCORAYSJT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CN1N=CC(N)=N1)F

Computed Properties

• Exact Mass: 269.99164g/mol
• Monoisotopic Mass: 269.99164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine

Introduction to 2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138027-79-7)

2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138027-79-7, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both bromo and fluoro substituents on the aromatic ring, along with the triazole moiety, make it a promising candidate for further exploration in drug discovery and development.

The significance of 2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine lies in its unique chemical properties that can be leveraged to design novel pharmacophores. The bromo and fluoro groups introduce specific electronic and steric effects that can modulate the interactions of the molecule with biological targets. This has led to its investigation as a key intermediate in the synthesis of various bioactive compounds. Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound in addressing complex biological pathways.

In recent years, there has been a surge in research focused on developing small molecules that can modulate inflammatory responses, immune modulation, and anti-cancer mechanisms. The triazole ring in 2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine is known to exhibit significant pharmacological activity due to its ability to interact with enzymes and receptors involved in these pathways. Studies have demonstrated that derivatives of triazoles can exhibit potent anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. This has prompted researchers to explore the synthesis of novel triazole-based compounds as potential therapeutic agents.

The presence of both bromo and fluoro substituents on the aromatic ring of 2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine enhances its metabolic stability and bioavailability, making it an attractive scaffold for drug development. These substituents also contribute to selective binding interactions with biological targets, which is crucial for achieving high efficacy while minimizing side effects. The fluorine atom, in particular, is known for its ability to improve lipophilicity and binding affinity, thereby enhancing the pharmacokinetic properties of drug candidates.

One of the most exciting areas of research involving 2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine is its potential application in oncology. Preclinical studies have shown that triazole derivatives can inhibit tyrosine kinases and other enzymes involved in cancer cell proliferation. The bromo group on the aromatic ring further enhances the ability of this compound to disrupt oncogenic signaling pathways. Researchers are currently exploring its efficacy in models of solid tumors and hematological malignancies, with promising preliminary results suggesting its potential as a novel chemotherapeutic agent.

The synthesis of 2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex triazole core efficiently. These synthetic strategies not only enhance the scalability of production but also allow for easy modification of the molecular structure to optimize biological activity.

The pharmacokinetic profile of 2-(2-bromo-3-fluorophenyl)methyl-2H-1,2,3-triazol-4-amine has been thoroughly evaluated through in vitro and in vivo studies. These studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The moderate solubility in water and high bioavailability make it suitable for oral administration, which is a preferred route for many therapeutic agents. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, suggesting a low risk of adverse effects.

Future directions in the research of CAS No. 2138027 - 79 - 7 include exploring its potential as an immunomodulatory agent. There is growing evidence that dysregulation of immune responses plays a critical role in various diseases, including autoimmune disorders and chronic infections. Triazole derivatives have shown promise in modulating immune cell function by inhibiting pro-inflammatory mediators. Further investigation into the immunomodulatory effects of CAS No 21380 - 27 - 79 - 7 could lead to novel treatments for these conditions.

The development of CAS No 21380 - 27 - 79 - 7 also aligns with broader trends in drug discovery towards personalized medicine. By leveraging structural biology and high-throughput screening technologies, researchers can identify specific analogs within this class that exhibit enhanced selectivity for particular biological targets. This approach not only improves therapeutic efficacy but also reduces off-target effects associated with traditional drug development strategies.

In conclusion,CAS No 21380 - 27 - 79 - 7, or (CAS No:21380 –27–79–7),is a versatile compound with significant potential in pharmaceutical research and drug development . Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with applications ranging from oncology to immunomodulation . As research continues to uncover new therapeutic possibilities,(CAS NO:21380 –27–79–7) will undoubtedly play a crucial role in shaping future treatment strategies .